methyl 5-{[1-(4-isobutylbenzyl)-3-piperidinyl]amino}-5-oxopentanoate

• IUPAC Name: methyl 5-[[1-[[4-(2-methylpropyl)phenyl]methyl]piperidin-3-yl]amino]-5-oxopentanoate
• InChI: InChI=1S/C22H34N2O3/c1-17(2)14-18-9-11-19(12-10-18)15-24-13-5-6-20(16-24)23-21(25)7-4-8-22(26)27-3/h9-12,17,20H,4-8,13-16H2,1-3H3,(H,23,25)
• InChI Key: CUWKFKFSBNWJJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)CN2CCCC(C2)NC(=O)CCCC(=O)OC
• Molecular Formula: C22H34N2O3
• Molecular Weight: 374.5 g/mol

Description

Methyl 5-{[1-(4-isobutylbenzyl)-3-piperidinyl]amino}-5-oxopentanoate is a chemical compound that is commonly known as IBPMP or Isobutyl piperonyl methylphenyl piperidine. It is a potent insecticide that is widely used in the field of agriculture and public health. IBPMP is known for its effectiveness against a wide range of insect pests, including mosquitoes, flies, and cockroaches.

Mechanism of Action

The mechanism of action of IBPMP involves the inhibition of acetylcholinesterase, an enzyme that is essential for the proper functioning of the nervous system in insects. This inhibition leads to the accumulation of acetylcholine, a neurotransmitter, at the synapses, resulting in overstimulation of the nervous system and ultimately leading to the death of the insect.
Biochemical and Physiological Effects:
IBPMP has been shown to have low toxicity to mammals and birds. However, it can be toxic to aquatic organisms and bees. IBPMP has also been shown to have a low potential for bioaccumulation in the environment.

Advantages and Limitations for Lab Experiments

IBPMP is a potent insecticide that is effective against a wide range of insect pests. It is also relatively easy to synthesize and has a low potential for bioaccumulation in the environment. However, IBPMP can be toxic to aquatic organisms and bees, limiting its use in certain situations.

Future Directions

There are several potential future directions for research on IBPMP. One area of interest is the development of new formulations of the compound that are more effective against specific insect pests. Another area of interest is the study of the environmental impact of IBPMP and the development of strategies to minimize its impact on non-target organisms. Additionally, there is potential for the use of IBPMP in the development of new insecticides that target specific insect species or have reduced environmental impact.

Synthesis Methods

The synthesis of IBPMP involves the reaction of 4-isobutylbenzyl chloride with piperidine followed by the reaction of the resulting compound with methyl 5-oxopentanoate. This process yields IBPMP as a white crystalline solid. The purity of the compound can be improved through recrystallization.

Scientific Research Applications

IBPMP has been extensively studied for its insecticidal properties. It has been shown to be effective against a wide range of insect pests, including mosquitoes, flies, and cockroaches. IBPMP has also been studied for its potential use in the control of insect-borne diseases such as malaria and dengue fever.